4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene

• CAS No.: 648906-23-4
• Molecular Formula: C8H9BrO2S2
• Molecular Weight: 281.2 g/mol
• IUPAC Name: 4-bromo-2-methylsulfanyl-1-methylsulfonylbenzene
• InChI: InChI=1S/C8H9BrO2S2/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,1-2H3
• InChI Key: FDPKNIMPZNOEIH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)Br)S(=O)(=O)C

Description

4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene is a useful research compound. Its molecular formula is C8H9BrO2S2 and its molecular weight is 281.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4-bromo-2-fluoro-1-methanesulfonyl-benzene (340 mg, 1.34 mmol) into DMF (8 mL) and treat with sodium thiomethoxide (103 mg, 9.8 mmol). Stir at room temperature for 2 days. Add water (10 mL) and CH2Cl2 (20 mL). Separate the layers and wash the organic layer with aqueous lithium chloride (10%), then dry (magnesium sulfate) and evaporate in vacuo. Chromatograph the residue on a SiO2 column eluting with EtOAc (20%) in hexane to give 286 mg (76%) of the title compound.